N-(3,5-DIMETHOXYBENZYL)-N-(2-FLUOROPHENETHYL)AMINE

• IUPAC Name: N-[(3,5-dimethoxyphenyl)methyl]-2-(2-fluorophenyl)ethanamine
• InChI: InChI=1S/C17H20FNO2/c1-20-15-9-13(10-16(11-15)21-2)12-19-8-7-14-5-3-4-6-17(14)18/h3-6,9-11,19H,7-8,12H2,1-2H3
• InChI Key: BYMQNMVCFOAASI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)CNCCC2=CC=CC=C2F)OC
• Molecular Formula: C17H20FNO2
• Molecular Weight: 289.34 g/mol

Description

N-(3,5-DIMETHOXYBENZYL)-N-(2-FLUOROPHENETHYL)AMINE is a synthetic organic compound that belongs to the class of substituted phenethylamines. These compounds are known for their diverse range of biological activities and applications in various fields such as medicinal chemistry, pharmacology, and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3,5-DIMETHOXYBENZYL)-N-(2-FLUOROPHENETHYL)AMINE typically involves the reaction of 3,5-dimethoxybenzyl chloride with 2-fluorophenethylamine under basic conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or toluene, with a base like sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution.

Industrial Production Methods

In an industrial setting, the production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent quality.

Chemical Reactions Analysis

Types of Reactions

N-(3,5-DIMETHOXYBENZYL)-N-(2-FLUOROPHENETHYL)AMINE can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be performed using hydrogen gas in the presence of a palladium catalyst, converting the compound into its reduced amine form.

Substitution: The aromatic rings in the compound can undergo electrophilic substitution reactions, such as nitration or halogenation, using reagents like nitric acid or bromine.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Hydrogen gas with palladium on carbon catalyst.

Substitution: Nitric acid for nitration, bromine for bromination.

Major Products Formed

Oxidation: Ketones or carboxylic acids.

Reduction: Reduced amine forms.

Substitution: Nitrated or halogenated derivatives.

Scientific Research Applications

N-(3,5-DIMETHOXYBENZYL)-N-(2-FLUOROPHENETHYL)AMINE has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential effects on biological systems, including receptor binding and enzyme inhibition.

Medicine: Investigated for its potential therapeutic properties, such as anti-inflammatory or analgesic effects.

Industry: Utilized in the development of new materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of N-(3,5-DIMETHOXYBENZYL)-N-(2-FLUOROPHENETHYL)AMINE involves its interaction with specific molecular targets in biological systems. These targets may include receptors, enzymes, or ion channels. The compound’s effects are mediated through the modulation of these targets, leading to changes in cellular signaling pathways and physiological responses.

Comparison with Similar Compounds

Similar Compounds

• N-(3,4-DIMETHOXYBENZYL)-N-(2-FLUOROPHENETHYL)AMINE
• N-(3,5-DIMETHOXYBENZYL)-N-(2-CHLOROPHENETHYL)AMINE
• N-(3,5-DIMETHOXYBENZYL)-N-(2-METHOXYPHENETHYL)AMINE

Uniqueness

N-(3,5-DIMETHOXYBENZYL)-N-(2-FLUOROPHENETHYL)AMINE is unique due to the presence of both 3,5-dimethoxybenzyl and 2-fluorophenethyl groups. This combination imparts distinct chemical and biological properties, making it a valuable compound for research and industrial applications.